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Compound of Interest

Compound Name: Tyrosylleucine TFA

Cat. No.: B8197443 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Tyrosylleucine trifluoroacetate

(TFA), a dipeptide with demonstrated antidepressant- and anxiolytic-like activities, for research

applications. This document includes a summary of its biological effects, a comparison of

suppliers, and detailed protocols for its use in both in vivo and in vitro studies.

Introduction
Tyrosylleucine (Tyr-Leu) is an orally active dipeptide that has garnered significant interest in

neuroscience research for its potential therapeutic effects.[1][2][3][4][5] Supplied as a

trifluoroacetate (TFA) salt for enhanced stability and solubility, this compound has been shown

to exert potent antidepressant- and anxiolytic-like effects in preclinical models. Its mechanism

of action is linked to the modulation of key neurotransmitter systems, including serotonin,

dopamine, and GABA receptors. A notable downstream effect of Tyrosylleucine administration

is the increase in c-Fos expression in the dentate gyrus of the hippocampus, a key indicator of

neuronal activity.

It is important for researchers to be aware that the TFA counter-ion, a remnant of the peptide

synthesis process, can potentially influence experimental outcomes. Therefore, appropriate

controls are essential in study design.
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For researchers planning to source Tyrosylleucine TFA, several suppliers offer this compound

for research use. The following table summarizes key information from various vendors to aid

in selection.

Supplier Purity Available Sizes Price (USD) Notes

MedchemExpres

s
98.05%

10 mg, 50 mg,

100 mg
Inquire

Provides detailed

solubility

protocols.

Arizona-mall 99.43%
1 mg, 5 mg, 10

mg, Bulk
$12.00 (for 1mg)

GMP-compliant

manufacturer.

BioCat GmbH Not specified
5 mg, 10 mg, 25

mg, 50 mg
€40.00 (for 5mg)

DC Chemicals Not specified Inquire Inquire

Provides storage

and handling

information.

GlpBio Not specified Inquire Inquire

Provides

solubility

information in

DMSO.

Experimental Protocols
In Vivo Antidepressant-Like Activity Assessment in Mice
This protocol is adapted from studies demonstrating the antidepressant-like effects of

Tyrosylleucine in mice.

1. Animal Models:

Male C57BL/6J mice (8-10 weeks old) are commonly used.

Animals should be housed under standard laboratory conditions with ad libitum access to

food and water.

2. Tyrosylleucine TFA Administration:
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Oral Administration: Prepare a solution of Tyrosylleucine TFA in saline. A common dosage

range is 1-10 mg/kg. Administer via oral gavage.

Intraperitoneal (i.p.) Injection: Dissolve Tyrosylleucine TFA in a vehicle solution.

MedchemExpress suggests several vehicle formulations for in vivo use:

10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline

10% DMSO, 90% (20% SBE-β-CD in Saline)

10% DMSO, 90% Corn Oil

A typical dosage for anxiolytic-like activity is 0.1-1 mg/kg.

3. Behavioral Testing (Forced Swim Test):

Administer Tyrosylleucine TFA or vehicle 30-60 minutes prior to the test.

Place each mouse in a glass cylinder (25 cm height, 10 cm diameter) filled with water (23-

25°C) to a depth of 15 cm.

Record the duration of immobility during a 6-minute test session. A reduction in immobility

time is indicative of an antidepressant-like effect.

4. c-Fos Immunohistochemistry:

Two hours after the final behavioral test or drug administration, perfuse the animals with 4%

paraformaldehyde (PFA).

Collect the brains and postfix in 4% PFA overnight, followed by cryoprotection in 30%

sucrose.

Section the brains (e.g., 30 µm coronal sections) using a cryostat.

Perform immunohistochemistry using a primary antibody against c-Fos and an appropriate

fluorescently labeled secondary antibody.

Image the dentate gyrus of the hippocampus using a fluorescence or confocal microscope.
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Quantify the number of c-Fos positive cells. An increase in c-Fos positive cells indicates

enhanced neuronal activity.

Experimental Workflow for In Vivo Studies

Preparation

Administration

Behavioral Analysis

Neurobiological Analysis

Acquire Tyrosylleucine TFA

Prepare appropriate vehicle and drug solution

Administer to mice (Oral or I.P.)
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Workflow for in vivo assessment of Tyrosylleucine TFA.

In Vitro Neuronal Activity Assay using a Neuronal Cell
Line
This protocol provides a general framework for assessing the effect of Tyrosylleucine TFA on

a neuronal cell line, such as the human neuroblastoma cell line SH-SY5Y.

1. Cell Culture:

Culture SH-SY5Y cells in a suitable medium (e.g., DMEM/F12 supplemented with 10% FBS

and 1% penicillin-streptomycin) at 37°C in a humidified 5% CO2 incubator.

For differentiation into a more neuron-like phenotype, cells can be treated with retinoic acid

(e.g., 10 µM) for several days.

2. Tyrosylleucine TFA Treatment:

Prepare a stock solution of Tyrosylleucine TFA in a suitable solvent, such as sterile water or

DMSO. GlpBio suggests a solubility of 100 mg/mL in DMSO.

Seed the differentiated or undifferentiated SH-SY5Y cells in multi-well plates.

Once the cells have adhered, replace the medium with fresh medium containing various

concentrations of Tyrosylleucine TFA (e.g., 1 µM, 10 µM, 100 µM). Include a vehicle-only

control.

Incubate for a desired period (e.g., 24 hours).

3. Assessment of Neuronal Activity (e.g., Calcium Imaging):

Load the cells with a calcium indicator dye (e.g., Fura-2 AM or Fluo-4 AM).

Measure changes in intracellular calcium levels in response to a stimulus (e.g., potassium

chloride or a specific neurotransmitter) using a fluorescence microscope or plate reader.
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Analyze whether pre-treatment with Tyrosylleucine TFA modulates the calcium response.

4. Western Blot for Signaling Proteins:

After treatment, lyse the cells and collect the protein extracts.

Perform SDS-PAGE and transfer the proteins to a PVDF membrane.

Probe the membrane with primary antibodies against proteins of interest in the serotonin,

dopamine, or GABA signaling pathways (e.g., phosphorylated forms of downstream

kinases).

Use an appropriate secondary antibody and a chemiluminescent substrate for detection.

Logical Flow for In Vitro Experimentation

Culture Neuronal Cells
(e.g., SH-SY5Y)
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(optional, e.g., with Retinoic Acid)

Treat with Tyrosylleucine TFA
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Analyze Neuronal Activity
(e.g., Calcium Imaging)

Analyze Signaling Pathways
(e.g., Western Blot)

Click to download full resolution via product page

Workflow for in vitro studies with Tyrosylleucine TFA.

Proposed Signaling Pathway
Tyrosylleucine is reported to exert its effects through the activation of serotonin 5-HT1A,

dopamine D1, and GABAA receptors. The following diagram illustrates the potential signaling

cascades initiated by Tyrosylleucine binding to these receptors.
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Proposed signaling pathways of Tyrosylleucine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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